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Compound of Interest

Compound Name: 4-(2-Bromoethyl)benzoic acid

Cat. No.: B108659 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a cornerstone of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of 4-(2-Bromoethyl)benzoic acid, ensuring the protection of both laboratory

personnel and the environment.

Key Safety and Physical Properties
A thorough understanding of the substance's properties is the first step in safe handling. The

following table summarizes the key quantitative data for 4-(2-Bromoethyl)benzoic acid.

Property Value

Molecular Formula C9H9BrO2

Molecular Weight 229.07 g/mol [1]

Melting Point 206-208°C[2]

Boiling Point 332.5°C at 760 mmHg[2]

Flash Point Not available
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This compound is classified as a skin and eye irritant.[1][3][4] Appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should

be worn at all times when handling this substance.[3][4]

Disposal Protocol: A Step-by-Step Approach
The primary principle for the disposal of 4-(2-Bromoethyl)benzoic acid is to treat it as

hazardous chemical waste. It should not be disposed of down the drain or in regular trash.[4][5]

Adherence to local, state, and federal regulations is mandatory.[4][5]

I. Small Spills (Solid)

Evacuate and Ventilate: Ensure the immediate area of the spill is clear of personnel and

increase ventilation to the extent possible without spreading the dust.

Don Appropriate PPE: At a minimum, wear safety goggles with side shields, chemical-

resistant gloves (such as nitrile), and a lab coat. For larger spills or in poorly ventilated areas,

respiratory protection may be necessary.[3]

Contain the Spill: Carefully sweep the solid material into a designated, labeled hazardous

waste container using non-sparking tools.[3][6] Avoid generating dust.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., ethanol or acetone), followed by soap and water. Place all cleaning materials into the

hazardous waste container.

Label and Store: Securely close the waste container, and label it clearly as "Hazardous

Waste: 4-(2-Bromoethyl)benzoic acid" along with the date and any other information

required by your institution's environmental health and safety (EHS) department.

Arrange for Pickup: Contact your institution's EHS department to arrange for the proper

disposal of the waste container.

II. Unused or Waste Product

Containerize: Keep the 4-(2-Bromoethyl)benzoic acid in its original or a compatible, well-

sealed, and clearly labeled container.[3]
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Segregate: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Professional Disposal: The disposal of this chemical should be handled by a licensed

professional waste disposal company.[5][6] Your institution's EHS department will coordinate

this. In many cases, chemical incineration is the preferred method of disposal.[6]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of 4-(2-
Bromoethyl)benzoic acid.
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Caption: Decision workflow for the disposal of 4-(2-Bromoethyl)benzoic acid.
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By adhering to these procedures, researchers can ensure a safe laboratory environment and

contribute to the responsible management of chemical waste. Always consult your institution's

specific safety protocols and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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